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The Mediator complex is a crucial multiprotein assembly that acts as a bridge between gene-

specific transcription factors and the RNA polymerase II machinery, thereby regulating the

transcription of nearly all genes in eukaryotes. MED27, a subunit of this complex, is essential

for normal development and cellular function. Emerging evidence suggests that the protein-

protein interactions of MED27, collectively known as its interactome, may vary across different

tissues, contributing to tissue-specific gene expression patterns and cellular processes. This

guide provides a comparative analysis of the known Med27 interactome in different tissues,

based on available experimental data.

Data Presentation: The Med27 Interactome Across
Tissues
Direct quantitative comparative proteomics studies of the MED27 interactome across different

healthy tissues are not yet available in the published literature. However, by compiling data

from studies focused on specific tissues and disease states, we can begin to build a
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comparative picture. The following table summarizes the known interactors of MED27 and the

context in which these interactions were identified.
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Interacting Protein Tissue/Cell Type
Method of
Identification

Functional
Relevance

Mediator Complex

Subunits

MED20

Human Embryonic

Kidney (HEK293T)

cells

Co-

immunoprecipitation

Structural integrity of

the Mediator complex.

[1]

MED29 Human
Inferred from

structural studies

Forms a heterodimeric

helical bundle with

MED27.[2]

Other Mediator

Subunits

Cardiomyocytes

(mouse)

Western Blot after

Med27 knockout

MED27 is crucial for

the stability of the

entire Mediator

complex.[3][4]

Transcription Factors

KLF4 Breast cancer cells
RNA-seq, DNA-

pulldown assay

MED27

transcriptionally

regulates KLF4 to

promote breast cancer

progression.[5][6][7]

Sp1 Breast cancer cells
Western Blot after si-

MED27

MED27 affects the

expression of Sp1.[8]

foxo3a

Zebrafish (developing

central nervous

system)

Molecular analysis

Direct downstream

target of med27

involved in neuronal

development.[9][10]

fosab

Zebrafish (developing

central nervous

system)

Molecular analysis

Direct downstream

target of med27

involved in neuronal

development.[9][10]

Other Interactors
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ATXN1

Human Embryonic

Kidney (HEK293T)

cells

Quantitative

interaction proteomics

Potential interaction

partner in the context

of neurodegenerative

disease.

Experimental Protocols: Identifying the Med27
Interactome
The identification of protein-protein interactions is commonly achieved through Affinity

Purification followed by Mass Spectrometry (AP-MS) or Co-Immunoprecipitation followed by

Mass Spectrometry (Co-IP/MS). These techniques allow for the isolation of a protein of interest

(the "bait") along with its interacting partners (the "prey") from a cellular or tissue lysate.[11][12]

[13][14]

Detailed Methodology for Co-Immunoprecipitation
followed by Mass Spectrometry (Co-IP/MS)
This protocol provides a general framework for identifying the interactome of a target protein,

such as MED27.

1. Cell or Tissue Lysis:

Harvest cells or grind flash-frozen tissue samples.

Lyse the material in a non-denaturing lysis buffer (e.g., RIPA buffer with protease and

phosphatase inhibitors) to preserve protein-protein interactions.

Incubate on ice with occasional vortexing to ensure complete lysis.

Centrifuge the lysate at high speed to pellet cellular debris.

Collect the supernatant containing the soluble proteins.

2. Pre-clearing the Lysate:
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Incubate the lysate with protein A/G beads (or a similar matrix) to reduce non-specific

binding of proteins to the beads in the subsequent steps.

Centrifuge to pellet the beads and collect the pre-cleared supernatant.

3. Immunoprecipitation:

Incubate the pre-cleared lysate with an antibody specific to the bait protein (e.g., anti-MED27

antibody). A control immunoprecipitation should be performed in parallel using a non-specific

IgG antibody of the same isotype.

Allow the antibody-protein complexes to form by incubating for several hours or overnight at

4°C with gentle rotation.

Add protein A/G beads to the lysate and incubate for another 1-2 hours to capture the

antibody-protein complexes.

4. Washing:

Pellet the beads by centrifugation and discard the supernatant.

Wash the beads multiple times with lysis buffer to remove non-specifically bound proteins.

The stringency of the washes can be adjusted by varying the salt concentration and

detergents in the wash buffer.

5. Elution:

Elute the bait protein and its interactors from the beads. This can be done using a low pH

elution buffer (e.g., glycine-HCl) or by boiling the beads in SDS-PAGE sample buffer.

6. Sample Preparation for Mass Spectrometry:

The eluted proteins can be separated by SDS-PAGE, and the entire gel lane can be excised

and subjected to in-gel digestion with trypsin.

Alternatively, the eluted proteins can be digested in-solution with trypsin.

The resulting peptides are then desalted and concentrated using C18 spin columns.
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7. Mass Spectrometry Analysis:

The prepared peptides are analyzed by liquid chromatography-tandem mass spectrometry

(LC-MS/MS).

The mass spectrometer fragments the peptides and measures the mass-to-charge ratio of

the fragments.

8. Data Analysis:

The raw mass spectrometry data is processed using a database search engine (e.g.,

Mascot, Sequest) to identify the peptides and, subsequently, the proteins present in the

sample.

The proteins identified in the MED27 immunoprecipitation are compared to the control IgG

immunoprecipitation to distinguish specific interactors from non-specific binders.

Quantitative proteomics techniques, such as label-free quantification or stable isotope

labeling, can be used to determine the relative abundance of the interacting proteins.[11]
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Caption: Workflow for identifying protein interactors using Co-IP/MS.
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Caption: Role of MED27 in the Mediator complex for transcription initiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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